Cas no 2171208-76-5 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid)

• Product Name: (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid
• CAS No: 2171208-76-5
• MF: C₂₅H₂₂N₂O₅
• MW: 430.452586650848
• CID: 5791048
• PubChem ID: 165553134
• Update Time: 2025-06-09

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171208-76-5
• EN300-1487119
• (2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}propanoic acid
• (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid

• Inchi： 1S/C25H22N2O5/c1-15(24(29)30)26-23(28)16-7-6-8-17(13-16)27-25(31)32-14-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-13,15,22H,14H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t15-/m1/s1
• InChI Key： JYAUQBBYOPBDLF-OAHLLOKOSA-N
• SMILES： O(C(NC1C=CC=C(C(N[C@@H](C(=O)O)C)=O)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 430.15287181g/mol
• Monoisotopic Mass: 430.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid

Introduction to (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic Acid (CAS No. 2171208-76-5)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis and characterization of novel bioactive molecules. One such compound, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid, with the CAS number 2171208-76-5, has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry.

The molecular structure of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid is characterized by a complex arrangement of functional groups, including an enantiomerically pure propanoic acid moiety and a phenylformamido group linked to a fluorenylmethoxycarbonyl (Fmoc) protected amino group. This intricate architecture suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating physiological processes.

In recent years, the development of chiral drugs has been a major focus in pharmaceutical research. The presence of the (2R) configuration indicates that this compound is an enantiomer, which can have distinct pharmacological properties compared to its racemic counterpart. Enantiomers often exhibit different biological activities due to their interaction with chiral biological targets. This feature makes (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid a valuable candidate for further investigation in drug discovery.

The Fmoc protecting group in the molecule is commonly used in peptide synthesis and drug development. It provides stability to the amino group during synthetic procedures while allowing for selective removal under specific conditions. This protective strategy is essential for ensuring the correct folding and functionality of bioactive molecules. The incorporation of the fluorene moiety further enhances the structural complexity and may contribute to improved solubility and bioavailability, which are critical factors in drug design.

Recent studies have highlighted the importance of phenylformamido derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The phenyl ring serves as a scaffold for interactions with target proteins, while the formamido group can participate in hydrogen bonding, enhancing binding affinity. These structural features make (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid a promising candidate for further exploration in the development of novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as asymmetric catalysis and protective group strategies, are employed to ensure the correct stereochemistry and functionalization. These synthetic methodologies are crucial for producing biologically active molecules with desired properties.

Biological activity assays have been conducted on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid to evaluate its potential therapeutic effects. Preliminary results suggest that this compound exhibits inhibitory activity against certain enzymes and may have applications in treating various diseases. Further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The development of novel drug candidates is a complex process that involves extensive research and collaboration among scientists from various disciplines. Computational modeling and high-throughput screening techniques are increasingly being used to identify promising compounds like (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid. These approaches allow for rapid assessment of molecular properties and interactions, accelerating the drug discovery pipeline.

The safety and efficacy of new drugs must be rigorously evaluated through preclinical and clinical trials before they can be approved for human use. Regulatory agencies require comprehensive data on pharmacokinetics, pharmacodynamics, and adverse effects to ensure patient safety. The characterization of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid will be essential in this regulatory process.

In conclusion, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Further studies are warranted to explore its biological activity, mechanism of action, and clinical potential. The continued development of innovative compounds like this one holds great promise for improving human health and treating various diseases.